3-Ethyl-4,5-dihydroisoxazole-5-carboxylic acid
Overview
Description
Scientific Research Applications
Synthesis and Chemical Reactions
3-Ethyl-4,5-dihydroisoxazole-5-carboxylic acid and its derivatives are primarily utilized in the synthesis of various organic compounds. For instance, ethyl 5-oxo-2,5-dihydroisoxazole-4-carboxylates have been used for N-acylation with phthalimidylamino acids, leading to the formation of 2-aminoalkyloxazole-5-carboxylates upon irradiation. This method showcases the chemical's role in synthesizing chiral compounds, which are significant in drug development and biochemical research (Cox, Prager, Svensson, & Taylor, 2003). Additionally, the photolysis of ethyl 5-oxo-2-phenyl-2,5-dihydroisoxazole-4-carboxylate in the presence of amines presents a pathway to create ketenes and carbenes, further diversifying its application in organic synthesis (Ang & Prager, 1993).
Coordination Chemistry
The compound has found applications in coordination chemistry, where its derivatives have been utilized to assemble metal coordination polymers. For example, semi-rigid bis(3-methyl-1H-pyrazole-4-carboxylic acid)alkane ligands, prepared from a related ethyl 3-methyl-1H-pyrazole-4-carboxylate, have been used to create chiral and achiral coordination polymers with Zn(II) and Cd(II) ions. These structures exhibit fascinating properties like hydrogen-bonded chiral networks and potential applications in materials science (Cheng et al., 2017).
Antituberculosis Activity
In the field of medicinal chemistry, derivatives of this compound, such as mefloquine-isoxazole carboxylic esters, have been studied for their antituberculosis activity. These studies have demonstrated that certain esters exhibit significant activity against both replicating and non-replicating Mycobacterium tuberculosis, suggesting the potential for developing new anti-TB medications (Mao et al., 2010).
Green Chemistry
Furthermore, the compound plays a role in green chemistry, where derivatives are synthesized using environmentally friendly methods. For instance, the catalytic activity of salicylic acid has been explored for synthesizing isoxazole-5(4H)-ones derivatives in water, demonstrating the compound's versatility in contributing to sustainable chemical processes (Mosallanezhad & Kiyani, 2019).
Future Directions
Isoxazole compounds have attracted considerable attention due to their significant biological activities and therapeutic potential . Therefore, the development of new synthetic strategies and designing of new isoxazole derivatives, including 3-Ethyl-4,5-dihydroisoxazole-5-carboxylic acid, could be a promising direction for future research .
properties
IUPAC Name |
3-ethyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO3/c1-2-4-3-5(6(8)9)10-7-4/h5H,2-3H2,1H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSLVFWYSBQXENA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60475679 | |
Record name | 3-ethyl-4,5-dihydroisoxazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60475679 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
471246-96-5 | |
Record name | 3-ethyl-4,5-dihydroisoxazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60475679 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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